3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate

• IUPAC Name: [3-(2,5-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C23H18O7/c1-13-16-12-15(29-22(24)20-5-4-10-28-20)7-9-19(16)30-23(25)21(13)17-11-14(26-2)6-8-18(17)27-3/h4-12H,1-3H3
• InChI Key: CQLUVFWOWZGWSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OC(=O)C3=CC=CO3)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C23H18O7
• Molecular Weight: 406.4 g/mol

Description

The compound “3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate” is a complex organic molecule. It contains several functional groups including a chromene ring, a furan ring, and a carboxylate group. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It includes a chromene ring (a fused ring system consisting of a benzene ring and a pyran ring), a furan ring (a five-membered ring with oxygen), and a carboxylate group (a carbon double-bonded to an oxygen and single-bonded to a hydroxyl group). The presence of these groups can significantly influence the compound’s chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the functional groups present in the molecule. For instance, the carboxylate group might participate in acid-base reactions, the furan ring might undergo electrophilic aromatic substitution, and the chromene ring might be involved in various pericyclic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of a carboxylate group might make the compound acidic, and the presence of aromatic rings might make the compound relatively stable.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s being studied for potential medicinal properties, the mechanism of action would refer to how the compound interacts with biological systems or processes.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and environmental impact. Proper safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could be vast, ranging from exploring its potential uses in medicine, materials science, or as a building block in synthetic chemistry.